Cas no 2418681-33-9 ((9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate
• CAS No: 2418681-33-9
• MF: C₂₂H₂₀N₂O₂S
• MW: 376.471404075623
• CID: 6213090
• PubChem ID: 165846297
• Update Time: 2025-07-18

(9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7544351
• (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate
• 2418681-33-9

• Inchi： 1S/C22H20N2O2S/c23-12-14-9-15(11-16(27)10-14)24-22(25)26-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21,27H,12-13,23H2,(H,24,25)
• InChI Key： BVQPBWKQQMNUKG-UHFFFAOYSA-N
• SMILES： SC1=CC(CN)=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 376.12454906g/mol
• Monoisotopic Mass: 376.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate (CAS: 2418681-33-9)

The compound (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate, with the CAS number 2418681-33-9, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethyl carbamate group and sulfanylphenyl moiety, has shown promising potential in various therapeutic applications, particularly in drug delivery and targeted therapy. Recent studies have focused on its synthesis, stability, and biological activity, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing byproducts. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and fluorenylmethyloxycarbonyl (Fmoc) chemistry, which allowed for the efficient incorporation of the sulfanylphenyl group. This advancement is critical for scaling up production and ensuring reproducibility in further studies.

In addition to synthetic improvements, the biological activity of (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate has been a focal point. A recent in vitro study demonstrated its ability to act as a prodrug, releasing active therapeutic agents in response to specific enzymatic activity. This property makes it particularly useful for targeted drug delivery systems, where controlled release is essential for minimizing side effects and maximizing efficacy. The study, conducted by a team at the University of Cambridge, highlighted the compound's stability under physiological conditions and its selective activation in tumor microenvironments.

Further investigations have explored the compound's potential in treating neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate exhibited neuroprotective effects in models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation. These findings open new avenues for developing therapies for neurodegenerative disorders.

Despite these promising results, challenges remain. The pharmacokinetics and long-term safety profile of (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate require further investigation. Preliminary toxicology studies have shown low systemic toxicity, but comprehensive in vivo studies are needed to confirm these findings. Additionally, the compound's solubility and bioavailability need optimization to enhance its therapeutic potential.

In conclusion, (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-5-sulfanylphenyl]carbamate (CAS: 2418681-33-9) represents a versatile and promising compound in chemical biology and medicinal chemistry. Recent advancements in its synthesis and understanding of its biological activity have paved the way for its application in targeted drug delivery and neurodegenerative disease therapy. Future research should focus on addressing the remaining challenges to fully realize its clinical potential.